Cas no 76089-77-5 (Cerium(III) Trifluoromethanesulfonate)

• Product Name: Cerium(III) Trifluoromethanesulfonate
• CAS No: 76089-77-5
• MF: C₃CeF₉O₉S₃
• MW: 587.323327064514
• MDL: MFCD02093899
• CID: 90689
• PubChem ID: 87577627
• Update Time: 2025-06-13

Cerium(III) Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Cerium(III) trifluoromethanesulfonate
• cerium(3+),trifluoromethanesulfonate
• CERIUM(III) TRIFLUOROMETHANESULFONATE, hydrate
• CeriuM(Iii) Triflate
• Trifluoromethanesulfonic Acid Cerium(III) Salt
• CEROUS TRIFLATE
• Ce(OTf)3
• 3CF3O3S.Ce
• KSC491C9F
• PHSMPGGNMIPKTH-UHFFFAOYSA-K
• Cerium(III)Trifluoromethanesulfonate
• KM1737
• 6557AJ
• cerium(3+); trifluoromethanesulfonate
• Cerium(III) trifluoromethanesulphonate
• TRA0052122
• SC10968
• AK307632
• SY011784
• cerium(3+) ion tritrifluoromet
• AKOS005063792
• 698999-65-4
• AMY9076
• GS-6898
• MFCD02093899
• 76089-77-5
• cerium(3+) ion tritrifluoromethanesulfonate
• cerium(3+);trifluoromethanesulfonate
• FT-0689224
• DTXSID40370052
• T1918
• H10795
• C3CeF9O9S3
• CERIUM(3+) TRITRIFLATE
• Cerium(III) Trifluoromethanesulfonate

• MDL： MFCD02093899
• Inchi： 1S/3CHF3O3S.Ce/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
• InChI Key： PHSMPGGNMIPKTH-UHFFFAOYSA-K
• SMILES： [Ce+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 586.76200
• Monoisotopic Mass: 586.762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197

Experimental Properties

• Color/Form: White lens powder
• Density: 1.700(lit.)
• Melting Point: >300℃
• Boiling Point: 162°C at 760 mmHg
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 196.74000
• LogP: 3.39660
• Solubility: Soluble in water.
• Sensitiveness: Hygroscopic

Cerium(III) Trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：1759
• Hazard Category Code： 34-36/37/38
• Safety Instruction： 45-36/37/39-25
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• TSCA：No
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cerium(III) Trifluoromethanesulfonate

Cerium(III) Trifluoromethanesulfonate (CAS No. 76089-77-5): A Comprehensive Overview

Cerium(III) Trifluoromethanesulfonate, with the chemical formula Ce(OTf)₃, is a highly specialized compound that has garnered significant attention in the field of inorganic chemistry and material science. This compound, identified by its CAS number 76089-77-5, is a salt derived from cerium(III) and trifluoromethanesulfonic acid (OTf⁻). Its unique properties make it a valuable reagent in various applications, including catalysis, organic synthesis, and the development of advanced materials.

The compound is characterized by its high thermal stability and strong Lewis acidity, which are critical factors in its utility as a catalyst. Cerium(III) Trifluoromethanesulfonate is particularly noted for its ability to facilitate various organic transformations, such as cross-coupling reactions and polymerization processes. These attributes have made it a subject of extensive research in both academic and industrial settings.

In recent years, the applications of Cerium(III) Trifluoromethanesulfonate have expanded into the realm of green chemistry. Researchers have been exploring its potential as a sustainable alternative to traditional catalysts that often require harsh conditions or generate significant waste. The compound's efficiency in promoting reactions under mild conditions has positioned it as a promising candidate for environmentally friendly synthetic routes.

One of the most compelling aspects of Cerium(III) Trifluoromethanesulfonate is its role in the development of novel materials. Its ability to act as a Lewis acid has been leveraged in the synthesis of complex organic molecules, including pharmaceutical intermediates and functional polymers. The compound's stability under various reaction conditions makes it an ideal choice for these applications, ensuring consistent performance and high yields.

The use of Cerium(III) Trifluoromethanesulfonate in catalysis has also led to significant advancements in the field of polymer science. Researchers have utilized this compound to develop new methodologies for polymerization, resulting in materials with enhanced properties such as increased durability and improved thermal resistance. These developments are particularly relevant in industries that require high-performance materials for demanding applications.

Furthermore, Cerium(III) Trifluoromethanesulfonate has been investigated for its potential in energy storage applications. Its ability to facilitate redox reactions makes it a viable candidate for use in rechargeable batteries and fuel cells. By improving the efficiency of these systems, this compound could contribute to the development of more sustainable energy solutions.

The compound's versatility extends to its application in analytical chemistry. Cerium(III) Trifluoromethanesulfonate is used as an internal standard or reagent in various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). Its stable isotopic form can provide accurate calibration standards, enhancing the precision of analytical measurements.

In conclusion, Cerium(III) Trifluoromethanesulfonate (CAS No. 76089-77-5) is a multifaceted compound with a broad range of applications across multiple scientific disciplines. Its unique properties as a strong Lewis acid and thermal stability make it an invaluable tool for researchers and industrial chemists alike. As research continues to uncover new uses for this compound, its importance in advancing chemical science is likely to grow even further.